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Compound of Interest

Compound Name: 1-(4-Bromophenyl)propan-1-amine

Cat. No.: B1335902 Get Quote

An In-depth Technical Guide to 1-(4-
Bromophenyl)propan-1-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 1-(4-Bromophenyl)propan-1-amine. The information is compiled from various

chemical data sources to support research and development activities.

Compound Identification
1-(4-Bromophenyl)propan-1-amine is a halogenated aromatic amine. It is classified as an

organic building block, often used in the synthesis of more complex molecules in

pharmaceutical and chemical research.[1]
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Identifier Value

IUPAC Name 1-(4-bromophenyl)propan-1-amine

CAS Number 74877-09-1[1][2]

Molecular Formula C₉H₁₂BrN[1]

Synonyms

alpha-Ethyl-4-bromobenzylamine, 4-Bromo-α-

ethylbenzenemethanamine, 1-Amino-1-(4-

bromophenyl)propane[1]

InChI Key WKPWFAZJGVXPCH-UHFFFAOYSA-N[1]

Canonical SMILES CCC(C1=CC=C(C=C1)Br)N

Physicochemical Properties
The compound's properties are summarized in the table below. It is important to note that while

some physical properties are well-documented, others like melting and boiling points are not

consistently reported for the free base form in the available literature.

Property Value Source

Molecular Weight 214.10 g/mol [3]

Appearance Colorless to light yellow liquid [1][2]

Purity Typically ≥97% [1]

Topological Polar Surface Area 26 Å²

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 2

XLogP3-AA (Predicted) 2.4 [4]

Storage Temperature
2–8 °C, under inert gas

(Nitrogen or Argon)
[2]
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Note: Some properties like boiling point and density are not readily available for the free amine

but have been predicted for isomers like 3-(4-bromophenyl)propan-1-amine (Boiling Point: 108

°C at 1 Torr; Density: 1.349 g/cm³).[5]

Chemical Properties and Reactivity
1-(4-Bromophenyl)propan-1-amine is a primary amine, which imparts basic properties to the

molecule. It readily forms salts, such as the hydrochloride salt, upon reaction with acids.[3][6]

The presence of the aromatic bromine atom and the amine group makes it a versatile

intermediate for various chemical transformations, including N-alkylation, acylation, and cross-

coupling reactions.

Stability: The compound should be stored under an inert atmosphere at refrigerated

temperatures (2–8 °C) to prevent degradation.[2] It is sensitive to air and moisture.

Experimental Protocols
General Synthesis Workflow

A common synthetic route to primary amines like 1-(4-Bromophenyl)propan-1-amine involves

the reductive amination of a corresponding ketone. The general workflow for such a synthesis

and subsequent purification is outlined below.
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General Synthesis & Purification Workflow

Synthesis

Work-up & Isolation

Purification

1-(4-Bromophenyl)propan-1-one
(Precursor Ketone)

Reductive Amination Reaction

Ammonium Source
(e.g., NH4Cl, NH3)

Reducing Agent
(e.g., NaBH4, H2/Pd-C)

Reaction Solvent
(e.g., Methanol, Ethanol)

Quenching

Solvent Evaporation

Aqueous Extraction
(e.g., with HCl to form salt)

Basification
(e.g., with NaOH)

Organic Extraction
(e.g., with DCM, EtOAc)

Drying & Concentration

Column Chromatography
(Silica Gel)

Pure 1-(4-Bromophenyl)propan-1-amine
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Analytical Characterization Workflow

Spectroscopic Analysis Chromatographic Analysis

Purified Sample

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR)

Gas Chromatography
(GC)

High-Performance
Liquid Chromatography

(HPLC)

Structure Confirmation Purity Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1335902#1-4-bromophenyl-propan-1-amine-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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